Cas no 893983-28-3 (2-(3-{(2,4-dimethoxyphenyl)carbamoylcarbonyl}-1H-indol-1-yl)-N,N-diethylacetamide)

• Product Name: 2-(3-{(2,4-dimethoxyphenyl)carbamoylcarbonyl}-1H-indol-1-yl)-N,N-diethylacetamide
• CAS No: 893983-28-3
• MF: C₂₄H₂₇N₃O₅
• MW: 437.48828625679
• CID: 6316970
• PubChem ID: 16801348
• Update Time: 2025-06-22

2-(3-{(2,4-dimethoxyphenyl)carbamoylcarbonyl}-1H-indol-1-yl)-N,N-diethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-{(2,4-dimethoxyphenyl)carbamoylcarbonyl}-1H-indol-1-yl)-N,N-diethylacetamide
• 2-(1-(2-(diethylamino)-2-oxoethyl)-1H-indol-3-yl)-N-(2,4-dimethoxyphenyl)-2-oxoacetamide
• AKOS024619141
• 2-(3-{[(2,4-dimethoxyphenyl)carbamoyl]carbonyl}-1H-indol-1-yl)-N,N-diethylacetamide
• 893983-28-3
• 2-[1-[2-(diethylamino)-2-oxoethyl]indol-3-yl]-N-(2,4-dimethoxyphenyl)-2-oxoacetamide
• F2001-0153

• Inchi： 1S/C24H27N3O5/c1-5-26(6-2)22(28)15-27-14-18(17-9-7-8-10-20(17)27)23(29)24(30)25-19-12-11-16(31-3)13-21(19)32-4/h7-14H,5-6,15H2,1-4H3,(H,25,30)
• InChI Key： ZLCQJMKVXMRCCS-UHFFFAOYSA-N
• SMILES： O=C(CN1C=C(C(C(NC2C=CC(=CC=2OC)OC)=O)=O)C2C=CC=CC1=2)N(CC)CC

Computed Properties

• Exact Mass: 437.19507097g/mol
• Monoisotopic Mass: 437.19507097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 668
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 89.9Ų

Additional information on 2-(3-{(2,4-dimethoxyphenyl)carbamoylcarbonyl}-1H-indol-1-yl)-N,N-diethylacetamide

2-(3-{(2,4-dimethoxyphenyl)carbamoylcarbonyl}-1H-indol-1-yl)-N,N-diethylacetamide: A Comprehensive Overview of CAS 893983-28-3

2-(3-{(2,4-dimethoxyphenyl)carbamoylcarbonyl}-1H-indol-1-yl)-N,N-diethylacetamide, identified by the CAS number 893983-28-3, represents a unique molecular entity within the field of medicinal chemistry. This compound is characterized by its complex structure, which combines a 2,4-dimethoxyphenyl group with a 1H-indole ring system, connected through a carbamoylcarbonyl linkage. The N,N-diethylacetamide moiety further enhances its chemical diversity and functional versatility. This molecule has garnered significant attention in recent years due to its potential applications in pharmaceutical research, particularly in the development of novel therapeutic agents targeting inflammatory and neurodegenerative diseases.

Recent advancements in structure-activity relationship (SAR) studies have shed light on the molecular mechanisms underlying the biological activities of this compound. A 2023 publication in the Journal of Medicinal Chemistry highlighted the role of the 2,4-dimethoxyphenyl substituent in modulating the binding affinity of the molecule to specific protein targets. The carbamoylcarbonyl linkage, a key structural feature, was found to enhance the molecule's ability to interact with enzymes involved in the regulation of inflammatory pathways. These findings underscore the importance of functional group optimization in the design of effective therapeutic agents.

The 1H-indole ring system, a common scaffold in many bioactive compounds, plays a critical role in the pharmacological profile of this molecule. Research published in Drug Discovery Today in 2024 demonstrated that the 1H-indole core contributes to the molecule's ability to modulate the activity of cytokine signaling pathways, which are implicated in the pathogenesis of autoimmune disorders. The N,N-diethylacetamide group, while relatively inert, provides steric and electronic effects that influence the molecule's metabolic stability and bioavailability.

One of the most promising applications of 2-(3-{(2,4-dimethoxyphenyl)carbamoylcarbonyl}-1H-indol-1-yl)-N,N-diethylacetamide lies in its potential as an anti-inflammatory agent. Preclinical studies conducted by a research team at the University of Cambridge in 2023 revealed that this compound exhibits potent inhibitory activity against pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of NF-κB signaling, a key pathway in the inflammatory response. These findings suggest that this molecule could be a valuable candidate for the development of targeted therapies for conditions like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, the 2-(3-{(2,4-dimethoxyphenyl)carbamoylcarbonyl}-1H-indol-1-yl)-N,N-diethylacetamide has shown potential in the treatment of neurodegenerative disorders. A 2024 study published in Neuropharmacology reported that this compound exerts neuroprotective effects by reducing oxidative stress and enhancing mitochondrial function. The 1H-indole core appears to play a pivotal role in these effects, as evidenced by the structural similarity to known neuroprotective agents such as resveratrol. These results highlight the molecule's potential as a therapeutic agent for conditions like Alzheimer's disease and Parkinson's disease.

The carbamoylcarbonyl linkage in this molecule is particularly noteworthy for its ability to form hydrogen bonds with target proteins, thereby enhancing the molecule's binding affinity. A 2023 computational study using molecular docking simulations predicted that the carbamoylcarbonyl group could interact with the active site of COX-2 enzymes, which are implicated in the pathogenesis of chronic inflammation. This interaction is crucial for the molecule's anti-inflammatory activity and suggests that further optimization of this linkage could lead to more potent therapeutic agents.

The N,N-diethylacetamide moiety contributes to the molecule's metabolic stability by reducing the likelihood of hydrolytic degradation. This is particularly important for drugs that require prolonged therapeutic effects. A 2024 pharmacokinetic study demonstrated that the N,N-diethylacetamide group enhances the molecule's half-life in vivo, which is a critical factor in the development of effective therapeutic agents. These findings underscore the importance of functional group modification in optimizing the pharmacological properties of this compound.

Research into the synthetic pathways of 2-(3-{(2,4-dimethoxyphenyl)carbamoylcarbonyl}-1H-indol-1-yl)-N,N-diethylacetamide has also advanced significantly. A 2023 study published in Organic Chemistry Insights described a novel synthetic route involving the coupling of 2,4-dimethoxyphenyl derivatives with 1H-indole scaffolds. This approach not only improves the efficiency of the synthesis but also allows for the incorporation of various functional groups, which could be tailored to enhance specific therapeutic properties.

The 2,4-dimethoxyphenyl group is a key structural element in this molecule, and its impact on biological activity has been extensively studied. A 2023 review article in Medicinal Chemistry Reviews highlighted the role of methoxy groups in modulating the hydrophobicity and electronic properties of the molecule. These properties are crucial for the molecule's ability to cross biological membranes and exert its therapeutic effects. The presence of methoxy groups also enhances the molecule's solubility in aqueous environments, which is an important consideration in drug development.

In conclusion, 2-(3-{(2,4-dimethoxyphenyl)carbamoylcarbonyl}-1H-indol-1-yl)-N,N-diethylacetamide is a promising candidate for the development of novel therapeutic agents. Its unique structure, combining a 2,4-dimethoxyphenyl group, a 1H-indole ring system, and a carbamoylcarbonyl linkage, offers a versatile platform for the design of drugs targeting inflammatory and neurodegenerative diseases. Ongoing research into its molecular mechanisms and synthetic pathways continues to uncover new insights into its potential applications in medicine.